99-88-7

4-Isopropylaniline

In Stock

• CAS RN:
• 99-88-7

• Formula:
• C9H13N

• InChI:
• InChI=1S/C9H13N/c1-7(2)8-3-5-9(10)6-4-8/h3-7H,10H2,1-2H3

• InChIKey:
• LRTFPLFDLJYEKT-UHFFFAOYSA-N

• 4-isopropylaniline is a metabolite of phenylurea herbicide isoproturon.
  Para-isopropylaniline is a substituted aniline carrying an isopropyl group at position 4. It is a metabolite of isoproturon. It has a role as a bacterial xenobiotic metabolite and a marine xenobiotic metabolite.
  Para-isopropylaniline, also known as cumidine or 4-(1-methylethyl)aniline, belongs to the class of organic compounds known as cumenes. These are aromatic compounds containing a prop-2-ylbenzene moiety.
  

Bentiamine

In Stock

• CAS RN:
• 299-88-7

• Formula:
• C26H26N4O4S

• InChI:
• InChI=1S/C26H26N4O4S/c1-18(30(17-31)16-22-15-28-19(2)29-24(22)27)23(35-26(33)21-11-7-4-8-12-21)13-14-34-25(32)20-9-5-3-6-10-20/h3-12,15,17H,13-14,16H2,1-2H3,(H2,27,28,29)/b23-18-

• InChIKey:
• AZJUFRDUYTYIHV-NKFKGCMQSA-N

• Bentiamine is also known as Dibenzoyl Thiamine. Dibenzoyl Thiamine (Bentiamine), a derivative of thiamine, is rapidly absorbed into the body and converted to thiamine.

2-[4-amino-5-(3,4-dimethylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-(4-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 872199-88-7

• Formula:
• C21H22N4O4S2

• InChI:
• InChI=1S/C21H22N4O4S2/c1-13-4-9-17(10-14(13)2)31(27,28)18-11-23-21(25-20(18)22)30-12-19(26)24-15-5-7-16(29-3)8-6-15/h4-11H,12H2,1-3H3,(H,24,26)(H2,22,23,25)

• InChIKey:
• CSYHUUXHZZCVTC-UHFFFAOYSA-N

• 2-[4-amino-5-(3,4-dimethylphenyl)sulfonylpyrimidin-2-yl]sulfanyl-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H22N4O4S2 and its molecular weight is 458.55. The purity is usually 95%.

9-(tetrahydrofuran-2-ylmethyl)-1,9-dihydro-6H-purin-6-one

In Stock

• CAS RN:
• 937599-88-7

• Formula:
• C10H12N4O2

• InChI:
• InChI=1S/C10H12N4O2/c15-10-8-9(11-5-12-10)14(6-13-8)4-7-2-1-3-16-7/h5-7H,1-4H2,(H,11,12,15)

• InChIKey:
• DRZPRWPMLWBWPG-UHFFFAOYSA-N

• 9-(tetrahydrofuran-2-ylmethyl)-1,9-dihydro-6H-purin-6-one is a useful research compound. Its molecular formula is C10H12N4O2 and its molecular weight is 220.232. The purity is usually 95%.

4-(2-Chloro-6-((4-(cyclopropylmethyl)piperazin-1-yl)methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine

In Stock

• CAS RN:
• 885699-88-7

• Formula:
• C19H26ClN5OS

• InChI:
• InChI=1S/C19H26ClN5OS/c20-19-21-16-11-15(13-24-5-3-23(4-6-24)12-14-1-2-14)27-17(16)18(22-19)25-7-9-26-10-8-25/h11,14H,1-10,12-13H2

• InChIKey:
• OFPYYFFQXGWGIH-UHFFFAOYSA-N

• 4-(2-Chloro-6-((4-(cyclopropylmethyl)piperazin-1-yl)methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine is a useful research compound. Its molecular formula is C19H26ClN5OS and its molecular weight is 408 g/mol. The purity is usually 95%.

ethyl N-[(2S)-1-[[(2R)-2-[[(2S,4S)-1-cyclohexyl-3,4-dihydroxy-5-methylhexan-2-yl]amino]-4-methylpentanoyl]amino]-4-methyl-1-oxopentan-2-yl]carbamate

• CAS RN:
• 144499-88-7

• Formula:
• C28H53N3O6

• InChI:
• InChI=1S/C28H53N3O6/c1-8-37-28(36)30-23(15-18(4)5)27(35)31-26(34)22(14-17(2)3)29-21(25(33)24(32)19(6)7)16-20-12-10-9-11-13-20/h17-25,29,32-33H,8-16H2,1-7H3,(H,30,36)(H,31,34,35)/t21-,22+,23-,24-,25?/m0/s1

• InChIKey:
• NXCZTAMFYDJFJT-WIPJLNJESA-N

• A 62095 is a biochemical.

5-bromo-1-fluoro-2-methoxy-3-methylbenzene

In Stock

• CAS RN:
• 1226799-88-7

• Formula:
• C8H8BrFO

• 5-bromo-1-fluoro-2-methoxy-3-methylbenzene is a useful research compound. Its molecular formula is C8H8BrFO and its molecular weight is 219.1. The purity is usually 95%.

1,5-dimethyl-4-((6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-yl)amino)-2-phenyl-1H-pyrazol-3(2H)-one

In Stock

• CAS RN:
• 1019099-88-7

• Formula:
• C19H18N8O3

• InChI:
• InChI=1S/C19H18N8O3/c1-12-9-16(23-19(21-12)25-11-15(10-20-25)27(29)30)22-17-13(2)24(3)26(18(17)28)14-7-5-4-6-8-14/h4-11H,1-3H3,(H,21,22,23)

• InChIKey:
• WGFOWISICNXYEU-UHFFFAOYSA-N

• 1,5-dimethyl-4-((6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-yl)amino)-2-phenyl-1H-pyrazol-3(2H)-one is a useful research compound. Its molecular formula is C19H18N8O3 and its molecular weight is 406.406. The purity is usually 95%.

Octahydro-1H-indol-3-ol hydrochloride

In Stock

• CAS RN:
• 2230799-88-7

• Formula:
• C8H16ClNO

• InChI:
• InChI=1S/C8H15NO.ClH/c10-8-5-9-7-4-2-1-3-6(7)8;/h6-10H,1-5H2;1H

• InChIKey:
• IEFJQZQNROESSH-UHFFFAOYSA-N

• Octahydro-1H-indol-3-ol hydrochloride is a useful research compound. Its molecular formula is C8H16ClNO and its molecular weight is 177.67. The purity is usually 95%.